3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one, sodium salt
Description
The compound 3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one, sodium salt (CAS: 123606-06-4), also known as Triazavirin® or Riamilovir, is a heterocyclic sodium salt dihydrate (C₅H₃N₆O₃SNa·2H₂O) . It belongs to the azolo-triazine family, characterized by a fused triazolo-triazine core with a nitro group at position 3 and a methylthio substituent at position 7 .
Properties
Molecular Formula |
C4H2N6NaO3 |
|---|---|
Molecular Weight |
205.09 g/mol |
InChI |
InChI=1S/C4H2N6O3.Na/c11-3-2(10(12)13)7-8-4-5-1-6-9(3)4;/h1H,(H,5,6,8); |
InChI Key |
VTKKLTDYBUKGDK-UHFFFAOYSA-N |
Canonical SMILES |
C1=NC2=NN=C(C(=O)N2N1)[N+](=O)[O-].[Na] |
Origin of Product |
United States |
Biological Activity
3-Nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one, sodium salt (commonly referred to as 3-Nitrotriazole) is a nitrogen-rich heterocyclic compound that has garnered attention due to its potential biological activities. This article explores its biological properties, focusing on its antimicrobial and anticancer activities, supported by data tables and case studies.
- Molecular Formula : C₂H₂N₄O₂Na
- Molecular Weight : 114.06 g/mol
- Appearance : White to light yellow powder
- Solubility : Soluble in water and organic solvents
Biological Activity Overview
The biological activity of 3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one has been studied in various contexts:
Antimicrobial Activity
Research indicates that compounds containing the triazole ring exhibit significant antimicrobial properties. In a study evaluating the activity against ESKAPE pathogens—bacteria known for their resistance to antibiotics—3-nitro derivatives demonstrated promising results:
| Compound | Pathogen Tested | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 3-Nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one | E. faecium | 32 µg/mL |
| 3-Nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one | K. pneumoniae | 16 µg/mL |
| Ciprofloxacin (control) | E. faecium | 0.5 µg/mL |
This table illustrates the effectiveness of the compound compared to a standard antibiotic (Ciprofloxacin), highlighting its potential as an antimicrobial agent .
Anticancer Activity
In addition to its antimicrobial properties, studies have suggested that 3-nitro derivatives may possess anticancer activity. A molecular modeling study indicated that these compounds can interact with DNA and inhibit cancer cell proliferation. The following table summarizes findings from in vitro studies:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (breast cancer) | 15 | Induction of apoptosis |
| HeLa (cervical cancer) | 10 | DNA intercalation and inhibition of topoisomerase II |
| A549 (lung cancer) | 12 | Cell cycle arrest |
These results suggest that the compound may act through multiple mechanisms to exert its anticancer effects .
Case Studies
Several case studies have explored the biological activity of compounds related to 3-nitro-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4(8H)-one:
-
Study on Antimicrobial Resistance :
A recent study assessed the effectiveness of various triazole derivatives against multi-drug resistant strains of bacteria. The results indicated that modifications in the triazole structure significantly enhanced antibacterial potency . -
Cancer Cell Line Evaluation :
In vitro assays on various cancer cell lines revealed that certain derivatives of the compound exhibited selective toxicity towards cancer cells while sparing normal cells. This selectivity is crucial for developing safer anticancer therapies .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Triazolo-Triazine Derivatives with Antiviral Activity
Table 1: Antiviral Triazolo-Triazine Derivatives
Structural Insights :
Triazolo-Triazines in Energetic Materials
Table 2: Energetic Triazolo-Triazine Derivatives
Key Differences :
Reactivity and Metabolic Pathways
Nucleophilic Substitution Reactions
Triazavirin’s nitro group undergoes substitution with biogenic nucleophiles (e.g., cysteine, glutathione), forming covalent adducts (e.g., 7 , 8a–f ) .
Table 3: Reactivity Comparison
Impact of Substituents :
Structural Analogs with Modified Cores
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
